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Standard Operating Procedure for Handling
Strontium Permanganate Trihydrate
FOR RESEARCH AND DEVELOPMENT USE ONLY

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Limited safety and toxicological data are available for strontium permanganate
trihydrate. This document is based on available data for this specific compound and safety

information for analogous permanganate salts, such as potassium permanganate. All users

must exercise extreme caution and adhere strictly to these guidelines. A comprehensive risk

assessment should be conducted before commencing any work with this substance.

Hazard Identification and Overview
Strontium permanganate trihydrate, Sr(MnO₄)₂·3H₂O, is a strong oxidizing agent.

Permanganate salts are known to be harmful if swallowed, can cause severe skin burns and

eye damage, and may be toxic to aquatic life.[1][2] Due to its oxidizing nature, it may intensify

fire and can form explosive mixtures with combustible materials.

Potential Hazards:

Oxidizer: May intensify fire; strong oxidizer.[2]
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Acute Toxicity: Harmful if swallowed.[1][2]

Corrosivity: Causes severe skin burns and eye damage.[1]

Irritation: Causes skin and eye irritation. May cause respiratory irritation.[2]

Environmental Hazards: Potentially toxic to aquatic life with long-lasting effects.[1]

Physical and Chemical Properties
A summary of the known physical and chemical properties of strontium permanganate
trihydrate is provided in the table below.

Property Value Reference

Molecular Formula Sr(MnO₄)₂·3H₂O [3][4][5]

Molar Mass 379.54 g/mol [3][4][5]

Appearance Purple cubic crystals [3][6]

Decomposition Temperature 175°C [3]

Solubility in Water 2.5 g/100 g at 0°C [3]

Density 2.75 g/cm³ at 20°C [3]

Personal Protective Equipment (PPE)
Standard laboratory PPE must be worn at all times when handling strontium permanganate
trihydrate. This includes, but is not limited to:

Eye Protection: Chemical safety goggles and a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A flame-retardant laboratory coat.

Respiratory Protection: In cases of potential dust or aerosol generation, a NIOSH-approved

respirator is required.
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Experimental Protocols and Handling Procedures
General Handling

All work with strontium permanganate trihydrate should be conducted in a well-ventilated

chemical fume hood.[2]

Avoid contact with skin, eyes, and clothing.[7]

Avoid inhalation of dust.

Keep away from heat, sparks, open flames, and other ignition sources.[1]

Keep away from clothing and other combustible materials.[1]

Do not eat, drink, or smoke in the laboratory.

Weighing and Dispensing
Weigh the compound on a tared, non-combustible container (e.g., glass watch glass).

Use non-sparking tools.

Minimize the generation of dust.

In Solution
When dissolving, add the solid slowly to the solvent (e.g., water) with stirring.

Be aware that reactions with certain solvents can be exothermic.

Storage
Store in a tightly closed, labeled container.

Store in a cool, dry, well-ventilated area.

Store away from combustible materials and reducing agents.
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Spill and Waste Disposal
Spill Response

Evacuate the area and prevent entry of unnecessary personnel.

Wearing appropriate PPE, cover the spill with a non-combustible absorbent material (e.g.,

sand, vermiculite).

Carefully collect the absorbed material into a labeled, sealed container for disposal.

Do not use combustible materials, such as paper towels, to clean up spills.

Decontaminate the spill area with a suitable reducing agent (e.g., sodium bisulfite solution),

followed by a thorough wash with water.

Waste Disposal
All waste containing strontium permanganate trihydrate must be treated as hazardous

waste.

Dispose of waste in accordance with all local, state, and federal regulations.

Do not dispose of down the drain.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

Skin Contact: Immediately wash skin with soap and plenty of water for at least 15 minutes

while removing contaminated clothing and shoes. Seek immediate medical attention.[2]

Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk

or water. Never give anything by mouth to an unconscious person. Seek immediate medical

attention.
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Diagrams

Safe Handling Workflow for Strontium Permanganate Trihydrate
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Caption: Workflow for the safe handling of strontium permanganate trihydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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